Cas no 190182-62-8 (N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine)

• Product Name: N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine
• CAS No: 190182-62-8
• MF: C₂₀H₂₄N₂O
• MW: 308.417365074158
• CID: 5720278
• Update Time: 2025-06-11

N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine
• 1H-Indole-3-methanamine, N,N-diethyl-5-(phenylmethoxy)-

• Inchi： 1S/C20H24N2O/c1-3-22(4-2)14-17-13-21-20-11-10-18(12-19(17)20)23-15-16-8-6-5-7-9-16/h5-13,21H,3-4,14-15H2,1-2H3
• InChI Key： DUSLFZUJBGDPSZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OCC3=CC=CC=C3)C=C2)C(CN(CC)CC)=C1

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available
• pka: 16.92±0.30(Predicted)

N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine

N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine: A Comprehensive Overview

N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine (CAS No. 190182-62-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, belongs to the class of indole derivatives and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine.

Chemical Structure and Properties

N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine is a complex organic molecule with a molecular formula of C₂₀H₂₄N₂O. The compound features an indole core, which is a common scaffold in many biologically active molecules. The presence of the phenylmethoxy group at the 5-position and the N,N-diethyl substitution on the amine group contributes to its unique chemical properties. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental applications.

The molecular weight of N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine is approximately 308.41 g/mol. Its melting point has been reported to be around 105°C, and it is stable under standard laboratory conditions. The compound's stability can be further enhanced by storing it in a dry, cool place away from direct sunlight and moisture.

Synthesis Methods

The synthesis of N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine involves several well-documented steps. One common approach starts with the reaction of 5-hydroxyindole with benzyl bromide to form the phenylmethoxy derivative. Subsequently, the resulting compound undergoes N-alkylation with diethylamine to yield the final product. This method provides a high yield and purity, making it suitable for large-scale production.

Recent advancements in synthetic chemistry have also explored alternative routes to improve the efficiency and sustainability of the synthesis process. For example, green chemistry principles have been applied to reduce the use of hazardous reagents and minimize waste generation. These efforts not only enhance the environmental impact but also contribute to cost-effectiveness in industrial settings.

Biological Activities and Applications

N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine has shown promising biological activities in various preclinical studies. One of its notable properties is its potential as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating mood, sleep, appetite, and other physiological functions. Research has indicated that this compound can selectively bind to specific serotonin receptor subtypes, making it a valuable tool for studying receptor function and developing novel therapeutic agents.

In addition to its serotonin receptor activity, N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine has been investigated for its potential anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine has been explored in several preclinical studies, with promising results leading to further clinical investigations. Early-phase clinical trials have focused on evaluating its safety and efficacy in treating mood disorders such as depression and anxiety. Preliminary data indicate that the compound is well-tolerated at therapeutic doses and shows significant improvements in symptomatology compared to placebo.

Beyond mood disorders, there is growing interest in exploring the use of N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine for other indications such as chronic pain management and neurodegenerative diseases. Preclinical studies have shown that it can modulate pain pathways and protect against neuronal damage, suggesting potential applications in these areas.

Current Research Trends

The field of medicinal chemistry continues to evolve rapidly, with ongoing research aimed at optimizing the properties of compounds like N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine. Recent studies have focused on improving its pharmacokinetic profile through structural modifications or prodrug strategies. These efforts aim to enhance bioavailability, reduce side effects, and extend its therapeutic window.

In parallel, there is increasing interest in understanding the molecular mechanisms underlying the biological activities of this compound. Advanced techniques such as molecular docking simulations and high-throughput screening are being employed to identify key interactions between N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine and its target receptors. This knowledge can inform rational drug design strategies and facilitate the development of more potent and selective analogs.

Conclusion

N,N-Diethyl-5-(phenylmethoxy)-1H-indole-3-methanamine (CAS No. 190182-62-8) is a versatile compound with a range of potential applications in medicinal chemistry and pharmacology. Its unique chemical structure confers distinct biological activities, including serotonin receptor modulation and anti-inflammatory effects. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising candidate for further clinical development.